[5-(2-Methoxyethoxy)piperidin-3-yl]methanol

• IUPAC Name: [5-(2-methoxyethoxy)piperidin-3-yl]methanol
• InChI: InChI=1S/C9H19NO3/c1-12-2-3-13-9-4-8(7-11)5-10-6-9/h8-11H,2-7H2,1H3
• InChI Key: JKGAPZHSOXQNFY-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1CC(CNC1)CO
• Molecular Formula: C9H19NO3
• Molecular Weight: 189.25 g/mol

Description

“[5-(2-Methoxyethoxy)piperidin-3-yl]methanol” is a chemical compound with the CAS Number: 1803596-61-3. It has a molecular weight of 189.25 and its molecular formula is C9H19NO3. It appears as an oil in its physical form.

Molecular Structure Analysis

The InChI code for “[5-(2-Methoxyethoxy)piperidin-3-yl]methanol” is InChI=1S/C9H19NO3/c1-12-2-3-13-9-4-8(7-11)5-10-6-9/h8-11H,2-7H2,1H3. This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“[5-(2-Methoxyethoxy)piperidin-3-yl]methanol” is an oil at room temperature. The compound has a molecular weight of 189.25 and its molecular formula is C9H19NO3. Unfortunately, the boiling point and other physical and chemical properties were not available in the search results.

Scientific Research Applications

Marker for Material Degradation

"[5-(2-Methoxyethoxy)piperidin-3-yl]methanol" has been explored as a marker in the field of material science, specifically in assessing the degradation of insulating materials within electrical transformers. Methanol, a product of this compound's breakdown, serves as an indicator of cellulose insulation's condition in power transformers. The presence and concentration of methanol in transformer oil provide insights into the degradation processes of solid insulating materials, guiding maintenance and operational strategies for electrical equipment (Jalbert et al., 2019).

Catalyst in Fuel and Chemical Production

Research in the field of catalysis has highlighted the potential of "[5-(2-Methoxyethoxy)piperidin-3-yl]methanol" derivatives in methanol reforming processes, which are critical for hydrogen production and fuel cell applications. Specifically, Cu-based catalysts have been extensively studied for their role in converting methanol to hydrogen, a key reaction in developing efficient and sustainable energy systems (Siek-Ting Yong et al., 2013). Additionally, the conversion of methanol to propylene, a valuable petrochemical, has been explored using various catalytic materials, underscoring the importance of methanol and its derivatives in the chemical industry (M. Ali et al., 2019).

Environmental and Energy Applications

The compound and its related methanol derivatives are also significant in environmental and energy applications. For instance, the role of methanol as a fuel for internal combustion engines, highlighting the advantages and challenges of using methanol and its blends to achieve cleaner combustion and reduced emissions, has been a subject of study. This research contributes to the broader goal of utilizing alternative fuels to decrease pollution and dependency on fossil fuels (S. Pandey, 2022).

Safety and Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) of the compound. The MSDS contains information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.